Cas no 89612-23-7 (1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-methyl-
• CAS No: 89612-23-7
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 594786
• PubChem ID: 13237465
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-methyl-
• 3-(4-bromo-2,6-dimethylphenyl)-5-methyl-1,2,4-oxadiazole
• 89612-23-7
• DTXSID00530973

• Inchi： 1S/C11H11BrN2O/c1-6-4-9(12)5-7(2)10(6)11-13-8(3)15-14-11/h4-5H,1-3H3
• InChI Key： QJJATGXAPCHKDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C2=NOC(C)=N2)=C(C)C=1

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų